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Compound of Interest

Compound Name: Isopropylidenylacetyl-marmesin

Cat. No.: B1633412 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Isopropylidenylacetyl-marmesin is a naturally occurring coumarin, a class of benzopyrone

compounds widely distributed in the plant kingdom. It has been identified in various plant

species, including Ferulago bracteata and Peucedanum praeruptorum.[1][2] As a member of

the coumarin family, Isopropylidenylacetyl-marmesin is of interest to the scientific community

for its potential biological activities, which may include anti-inflammatory, antioxidant, and

cytotoxic effects. This technical guide provides a comprehensive overview of the known

chemical properties and stability of Isopropylidenylacetyl-marmesin, based on currently

available data.

Chemical and Physical Properties
A summary of the key chemical and physical properties of Isopropylidenylacetyl-marmesin is

presented in Table 1. While some data is available from chemical suppliers and metabolomics

studies, a complete experimental characterization of all properties is not yet published in the

scientific literature.

Table 1: Chemical and Physical Properties of Isopropylidenylacetyl-marmesin
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Property Value Source

IUPAC Name

(2R)-2-(1-hydroxy-1-

methylethyl)-2,3-dihydro-7H-

furo[3,2-g]chromen-7-one 3-

methylbut-2-enoate

N/A

Synonyms (±)-Prantschimgin [1]

CAS Number 35178-20-2 N/A

Molecular Formula C₁₉H₂₀O₅ N/A

Molecular Weight 328.36 g/mol N/A

Physical Form Solid N/A

Predicted Boiling Point 475.6 ± 45.0 °C N/A

Solubility

Soluble in DMSO (10 mM),

Chloroform, Dichloromethane,

Ethyl Acetate, Acetone.

N/A

Purity >98% (by HPLC) [1]

Storage Stability
Powder: 3 years at -20°C; In

solvent: 2 years at -80°C.
N/A

Stability Profile
Detailed experimental stability studies for Isopropylidenylacetyl-marmesin are not

extensively reported. However, general stability characteristics can be inferred from its

chemical structure and data on related coumarins. The ester linkage in the

isopropylidenylacetyl group may be susceptible to hydrolysis under strong acidic or basic

conditions. The coumarin core is generally stable, but can be sensitive to light.

Photostability
Coumarins can undergo photodegradation upon exposure to UV light. A generalized protocol

for assessing the photostability of Isopropylidenylacetyl-marmesin is outlined below.
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pH Stability
The stability of Isopropylidenylacetyl-marmesin across a range of pH values is crucial for its

handling, formulation, and biological testing. A generalized protocol for evaluating pH stability is

provided.

Experimental Protocols
Detailed experimental protocols for the synthesis and isolation of Isopropylidenylacetyl-
marmesin are not readily available in the public domain. However, based on its natural origin,

a general workflow for its isolation from plant material can be proposed.

Generalized Isolation of Isopropylidenylacetyl-marmesin
from Plant Material
The following diagram illustrates a typical workflow for the isolation of coumarins from a plant

source.
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Caption: Generalized workflow for the isolation and purification of Isopropylidenylacetyl-
marmesin.

Biological Activity and Signaling Pathways
While specific studies on the mechanism of action of Isopropylidenylacetyl-marmesin are

limited, preliminary research suggests potential anti-inflammatory, antioxidant, and cytotoxic

activities. For instance, some studies have investigated its effects on cancer cell lines, though

detailed IC50 values and specific molecular targets are not consistently reported.

Given the structural similarity to other coumarins like marmesin, it is plausible that

Isopropylidenylacetyl-marmesin may modulate similar signaling pathways. Marmesin has

been shown to inhibit key signaling cascades involved in cell proliferation and angiogenesis,

such as the Src/MEK/ERK pathway.

The following diagram illustrates a representative signaling pathway that is often targeted by

coumarin compounds. It is important to note that this is a generalized pathway and the specific

effects of Isopropylidenylacetyl-marmesin require further investigation.
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Representative Signaling Pathway Potentially Inhibited by Coumarins
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Caption: A representative signaling pathway potentially modulated by coumarins like

Isopropylidenylacetyl-marmesin.
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Conclusion
Isopropylidenylacetyl-marmesin is a natural coumarin with potential for further investigation

in drug discovery and development. This guide summarizes the currently available information

on its chemical properties and stability. However, it is evident that there are significant gaps in

the publicly available data, particularly concerning detailed experimental protocols for its

synthesis and isolation, comprehensive stability studies under various conditions, and a

thorough elucidation of its biological mechanism of action and specific signaling pathways.

Further research is warranted to fully characterize this compound and unlock its therapeutic

potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1633412?utm_src=pdf-body
https://www.benchchem.com/product/b1633412?utm_src=pdf-custom-synthesis
https://file.medchemexpress.com/catalog/natrualPDF/Others-Inhibitors-Modulators-MCE.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC11152176/
https://pmc.ncbi.nlm.nih.gov/articles/PMC11152176/
https://www.benchchem.com/product/b1633412#chemical-properties-and-stability-of-isopropylidenylacetyl-marmesin
https://www.benchchem.com/product/b1633412#chemical-properties-and-stability-of-isopropylidenylacetyl-marmesin
https://www.benchchem.com/product/b1633412#chemical-properties-and-stability-of-isopropylidenylacetyl-marmesin
https://www.benchchem.com/product/b1633412#chemical-properties-and-stability-of-isopropylidenylacetyl-marmesin
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1633412?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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